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Compound of Interest

Compound Name: 2,6-Dichloro-4-(hydroxymethyl)phenol
CAS No.: 22002-17-1
Cat. No.: B114650

Get Quote

\ J

2,6-Dichloro-4-(hydroxymethyl)phenol is a halogenated phenolic compound characterized by a
phenol ring substituted with two chlorine atoms at positions 2 and 6, and a hydroxymethyl group at
position 4. This unique arrangement of functional groups—a nucleophilic aromatic ring, reactive
hydroxyl groups, and electron-withdrawing chlorine atoms—renders it a molecule of significant interest
in both medicinal chemistry and material science. The chlorinated phenol moiety is a well-known
pharmacophore with documented antimicrobial properties, while the hydroxymethyl group offers a
reactive handle for further chemical modifications, making this compound a versatile building block for
the synthesis of more complex molecules.

This technical guide provides a comprehensive overview of 2,6-Dichloro-4-(hydroxymethyl)phenol,
from its fundamental physicochemical properties and a proposed, robust synthesis protocol to its
analytical characterization and potential applications in drug discovery. The insights provided herein are
grounded in established chemical principles and draw parallels from closely related and well-
characterized analogs to offer a predictive and practical framework for researchers.

Physicochemical Properties: A Snhapshot of the Molecule

A thorough understanding of a compound's physicochemical properties is paramount for its effective
application in research and development. The properties of 2,6-Dichloro-4-(hydroxymethyl)phenol
are summarized in the table below.
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Property Value Source

CAS Number 22002-17-1 AiFChem[1]

Molecular Formula C7HeCl202 AiFChem[1]

Molecular Weight 193.03 g/mol AiFChem[1]
2,6-dichloro-4- )

IUPAC Name AiFChem[1]
(hydroxymethyl)phenol

Canonical SMILES C1=C(C=C(C(=C1Cno)co)cl PubChem|[2]
Predicted to be a solid at room

Appearance General Knowledge
temperature

digraph "2 6 Dichloro 4 hydroxymethyl phenol" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext];

// Atom coordinates

Cl [pos="0,0!", label="C"];

C2 [pos="-1.2,0.7!", label="C"];
C3 [pos="-1.2,2.1!", label="C"];
C4 [pos="0,2.8!", label="C"1;

C5 [pos="1.2,2.1!", label="C"];
C6 [pos="1.2,0.7!'", label="C"];
01 [pos="2.4,0'", label="0H"];
Cll [pos="-2.4,0!'", label="Cl"];
C7 [pos="0,4.2'", label="CH20H"];
Cl2 [pos="2.4,2.8!", label="Cl"];

// Bonds
Cl -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
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C6 -- 01;
C2 -- Cl1;
c4 -- C7;
C5 -- C12;

// Aromatic ring indication (approximated with a hexagon of nodes)
node [shape=point, width=0.01, height=0.01];

pl [pos="-0.6,1.4!"];

p2 [pos="0.6,1.4!"1;

p3 [p0os="0,0.7!"];

pl -- p2 -- C6 -- C1 -- C2 -- C3 -- C4 -- C5 -- p2;

}

Caption: Chemical structure of 2,6-Dichloro-4-(hydroxymethyl)phenol.

Synthesis and Purification: A Practical and Rational
Approach

While a specific, published protocol for the synthesis of 2,6-Dichloro-4-(hydroxymethyl)phenol is not
readily available in the literature, a robust and logical synthetic route can be proposed based on well-
established reactions of phenols. The most direct approach involves the hydroxymethylation of 2,6-
dichlorophenol.

Proposed Synthesis: Base-Catalyzed Hydroxymethylation of
2,6-Dichlorophenol

This method leverages the reactivity of the phenoxide ion towards formaldehyde. The electron-donating
nature of the hydroxyl group directs electrophilic substitution to the ortho and para positions. With the
ortho positions blocked by chlorine atoms, the hydroxymethylation is expected to occur selectively at
the para position.
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2,6-Dichloro-4-
(hydroxymethylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https:/imvww.benchchem.com/product/b114650/docs#introduction-unveiling-a-versatile-phenolic-
scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hastt

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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